Cas no 57527-85-2 (1H-Pyrazole, 5-(1-chloroethyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 5-(1-chloroethyl)-1,3-dimethyl-
• CAS No: 57527-85-2
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 947157
• PubChem ID: 45121408
• Update Time: 2025-04-19

1H-Pyrazole, 5-(1-chloroethyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(1-chloroethyl)-1,3-dimethyl-
• 57527-85-2
• 1H-Pyrazole, 5-(1-chloroethyl)-1,3-dimethyl-
• DB-323011
• 5-(1-Chloroethyl)-1,3-dimethyl-1H-pyrazole

• Inchi： 1S/C7H11ClN2/c1-5-4-7(6(2)8)10(3)9-5/h4,6H,1-3H3
• InChI Key： PAHYEQMXCDBXFL-UHFFFAOYSA-N
• SMILES： ClC(C)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų